molecular formula C20H15FO3 B6411845 4-(4-Benzyloxyphenyl)-2-fluorobenzoic acid, 95% CAS No. 1261913-07-8

4-(4-Benzyloxyphenyl)-2-fluorobenzoic acid, 95%

Cat. No. B6411845
CAS RN: 1261913-07-8
M. Wt: 322.3 g/mol
InChI Key: TYULUWACLQSZSH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-(4-Benzyloxyphenyl)-2-fluorobenzoic acid (4-BFB) is a compound that has been studied for its potential applications in a variety of scientific fields. This compound is a phenyl-substituted fluoro-benzoic acid with a molecular weight of 246.22 g/mol. It is a white, crystalline solid that is soluble in water and organic solvents. It is also known as 4-BFB, 4-benzyloxybenzene-2-fluorobenzoic acid, or 4-(4-benzyloxybenzyl)-2-fluorobenzoic acid.

Mechanism of Action

The mechanism of action of 4-BFB is not yet fully understood. However, it is believed that 4-BFB acts as an inhibitor of cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX). It is thought to do this by binding to and blocking the active sites of these enzymes, thus preventing the conversion of arachidonic acid to prostaglandins and leukotrienes. Additionally, 4-BFB has been shown to inhibit the activation of the transcription factor NF-κB, which is involved in the regulation of inflammatory responses.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-BFB are not yet fully understood. However, it has been shown to have anti-inflammatory and analgesic properties in animal studies. Additionally, it has been shown to inhibit the activation of the transcription factor NF-κB, which is involved in the regulation of inflammatory responses.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-BFB is that it is relatively easy to synthesize and is relatively stable in solution. Additionally, it is relatively non-toxic and has been shown to have anti-inflammatory and analgesic properties. However, there are some limitations to using 4-BFB in laboratory experiments. For example, its mechanism of action is not yet fully understood, and it is not yet known if it has any potential side effects.

Future Directions

There are a number of potential future directions for the study of 4-BFB. These include further investigation into its mechanism of action, as well as its potential applications in the fields of immunology, cancer research, and drug development. Additionally, further research is needed to determine its potential side effects, as well as its potential interactions with other drugs. Finally, further research is needed to determine its efficacy in clinical trials.

Synthesis Methods

The synthesis of 4-BFB is typically achieved through a two-step process that involves the reaction of 4-hydroxybenzaldehyde and 2-fluorobenzoic acid. In the first step, 4-hydroxybenzaldehyde is reacted with sodium hydroxide to form 4-hydroxybenzyl alcohol. This reaction takes place in the presence of a catalyst such as p-toluenesulfonic acid. In the second step, 4-hydroxybenzyl alcohol is reacted with 2-fluorobenzoic acid in the presence of a catalyst such as sulfuric acid to form 4-BFB.

Scientific Research Applications

4-BFB has been studied for its potential applications in a variety of scientific fields. It has been used as an intermediate in the synthesis of various pharmaceuticals and as a reagent in organic synthesis. It has also been used as an inhibitor of cyclooxygenase-2 (COX-2) and as an inhibitor of 5-lipoxygenase (5-LOX). 4-BFB has also been studied for its potential applications in the field of immunology, as it has been shown to inhibit the activation of the transcription factor NF-κB.

properties

IUPAC Name

2-fluoro-4-(4-phenylmethoxyphenyl)benzoic acid
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H15FO3/c21-19-12-16(8-11-18(19)20(22)23)15-6-9-17(10-7-15)24-13-14-4-2-1-3-5-14/h1-12H,13H2,(H,22,23)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

TYULUWACLQSZSH-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C(C=C1)COC2=CC=C(C=C2)C3=CC(=C(C=C3)C(=O)O)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H15FO3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID30692255
Record name 4'-(Benzyloxy)-3-fluoro[1,1'-biphenyl]-4-carboxylic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID30692255
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

322.3 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-(4-Benzyloxyphenyl)-2-fluorobenzoic acid

CAS RN

1261913-07-8
Record name 4'-(Benzyloxy)-3-fluoro[1,1'-biphenyl]-4-carboxylic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID30692255
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.